Cas no 36714-78-0 (Benzene, 1-nitro-4-[2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]-)

• Product Name: Benzene, 1-nitro-4-[2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]-
• CAS No: 36714-78-0
• MF: C₁₀H₄F₉NO₂
• MW: 341.129894256592
• CID: 1478395
• PubChem ID: 631059
• Update Time: 2025-04-21

Benzene, 1-nitro-4-[2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-[2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]-
• 1-[1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl]-4-nitrobenzene
• 36714-78-0
• 1-Nitro-4-[2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]benzene #
• SCHEMBL16046946
• 4-(perfluoro-t-butyl)nitrobenzene
• DTXSID00348151
• 1-Nitro-4-[2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl]benzene
• 4-(Nonafluoro-tert-butyl) nitrobenzene

• Inchi： 1S/C10H4F9NO2/c11-8(12,13)7(9(14,15)16,10(17,18)19)5-1-3-6(4-2-5)20(21)22/h1-4H
• InChI Key： PZESBYCRGSCCHN-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C(F)(F)F)C1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 341.00982
• Monoisotopic Mass: 341.00983183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14